Cas no 2171691-34-0 (2-{3-chloro-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid)

• Product Name: 2-{3-chloro-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid
• CAS No: 2171691-34-0
• MF: C₂₆H₂₃ClN₂O₅
• MW: 478.924226045609
• CID: 6069102
• PubChem ID: 165805596
• Update Time: 2025-08-03

2-{3-chloro-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{3-chloro-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid
• 2-{[3-chloro-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}butanoic acid
• EN300-1496410
• 2171691-34-0

• Inchi： 1S/C26H23ClN2O5/c1-2-23(25(31)32)29-24(30)15-11-16(27)13-17(12-15)28-26(33)34-14-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-13,22-23H,2,14H2,1H3,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： CZOSZNZPEWMTJT-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(NC(C(=O)O)CC)=O)=CC(=C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 478.1295495g/mol
• Monoisotopic Mass: 478.1295495g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 105Ų

Additional information on 2-{3-chloro-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid

Compound Overview: 2-{3-chloro-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic Acid

The compound 2-{3-chloro-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid, with CAS number 2171691-34-0, is a complex organic molecule with significant potential in the field of drug discovery and chemical synthesis. This compound is characterized by its intricate structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a chloro-substituted phenyl ring, and a butanoic acid moiety.

The Fmoc group, a key component of this molecule, is widely recognized in peptide synthesis for its role as a protecting group for amino acids. The presence of the Fmoc group in this compound suggests its potential application in peptide-based drug design or as an intermediate in the synthesis of more complex molecules. Recent studies have highlighted the importance of such protecting groups in enhancing the efficiency and specificity of peptide synthesis processes.

The chloro-substituted phenyl ring adds another layer of complexity to this compound's structure, potentially influencing its pharmacokinetic properties and bioavailability. Chlorine substitution is known to modulate the electronic properties of aromatic rings, which can significantly impact the compound's interaction with biological systems.

The butanoic acid moiety at the core of this molecule contributes to its hydrophilic nature, which may enhance its solubility in aqueous environments. This feature is particularly advantageous in drug design, where solubility is a critical factor for effective delivery and bioavailability.

Recent advancements in computational chemistry have enabled researchers to predict the potential bioactivity of compounds like this one with greater accuracy. By leveraging machine learning algorithms and molecular docking studies, scientists can now identify promising candidates for drug development more efficiently than ever before.

In terms of synthesis, this compound likely involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. The use of Fmoc chemistry in peptide synthesis has been well-documented, and similar strategies may be employed here to construct the molecule's intricate architecture.

Emerging research has also explored the use of such compounds in targeted drug delivery systems. The ability to modify specific functional groups within the molecule allows for the creation of drugs that can selectively bind to certain receptors or enzymes, minimizing off-target effects and improving therapeutic efficacy.

The integration of advanced analytical techniques, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry, has further enhanced our ability to characterize compounds like this one at a molecular level. These tools provide critical insights into the compound's stability, purity, and structural integrity.

In conclusion, the compound 2-{3-chloro-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid represents a fascinating example of modern chemical innovation with potential applications across various fields of research and development.